N-(4-chlorophenyl)-2-hydroxy-3-[(4-methoxyphenyl)sulfonyl]-2-methylpropanamide

• IUPAC Name: N-(4-chlorophenyl)-2-hydroxy-3-(4-methoxyphenyl)sulfonyl-2-methylpropanamide
• InChI: InChI=1S/C17H18ClNO5S/c1-17(21,16(20)19-13-5-3-12(18)4-6-13)11-25(22,23)15-9-7-14(24-2)8-10-15/h3-10,21H,11H2,1-2H3,(H,19,20)
• InChI Key: HDKOTSXOFOSMGX-UHFFFAOYSA-N
• Canonical SMILES: CC(CS(=O)(=O)C1=CC=C(C=C1)OC)(C(=O)NC2=CC=C(C=C2)Cl)O
• Molecular Formula: C17H18ClNO5S
• Molecular Weight: 383.8 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a methoxyphenyl group, a sulfonyl group, and a propanamide group. These groups are common in many pharmaceuticals and synthetic organic compounds.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography. These techniques can provide information about the types of atoms in the compound, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its functional groups. For example, the sulfonyl group might be susceptible to nucleophilic attack, and the chlorophenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined experimentally. These properties can be influenced by factors such as the compound’s molecular structure and the types of functional groups it contains.

Scientific Research Applications

Antibacterial Properties

Research has explored the antibacterial potential of this compound. In an in vitro bioassay, it was evaluated against standard strains of Gram-positive and Gram-negative bacteria. .

Chemical Biology

a. Targeted Covalent Inhibitors: The compound’s electrophilic sulfonyl chloride could be exploited to design covalent inhibitors. Researchers could explore its interaction with specific biological targets, such as enzymes or receptors.

b. Chemical Probes: By modifying the compound, researchers might create chemical probes to study cellular processes. These probes could selectively label proteins or other biomolecules.

Safety and Hazards

The safety and hazards associated with this compound would also likely be determined experimentally. This could include testing for toxicity, flammability, and environmental impact. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis, studying its reactivity, or investigating its mechanism of action. This would likely involve a combination of experimental work and computational modeling.